4-Quinolin-2-yl-1,3-thiazol-2-amine;hydrobromide

• IUPAC Name: 4-quinolin-2-yl-1,3-thiazol-2-amine;hydrobromide
• InChI: InChI=1S/C12H9N3S.BrH/c13-12-15-11(7-16-12)10-6-5-8-3-1-2-4-9(8)14-10;/h1-7H,(H2,13,15);1H
• InChI Key: VJLAQAPQNLEIAP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=N2)C3=CSC(=N3)N.Br
• Molecular Formula: C12H10BrN3S
• Molecular Weight: 308.20 g/mol

Description

“4-Quinolin-2-yl-1,3-thiazol-2-amine;hydrobromide” is a compound that contains a quinoline ring and a thiazole ring. It is a heterocyclic amine and is the beginning reagent for the synthesis of many pharmaceutical and agricultural related compounds.

Synthesis Analysis

The synthesis of this compound involves various protocols reported in the literature for the construction of this scaffold. For example, Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach are well-known classical synthesis protocols used up to now for the construction of the principal quinoline scaffold. Transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, ultrasound irradiation reactions, and green reaction protocols are also useful for the construction and functionalization of this compound.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a quinoline ring and a thiazole ring. The InChI code for this compound is 1S/C12H9N3S.BrH/c13-12-15-11(7-16-12)10-6-5-8-3-1-2-4-9(8)14-10;/h1-7H,(H2,13,15);1H.

Chemical Reactions Analysis

The chemical reactions involving “this compound” are diverse and depend on the specific conditions and reagents used. For example, it can undergo Ullmann-type coupling reactions where nucleophilic substitution of Br from 2-bromobenzaldehyde with sodium azide gives an azido complex intermediate.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 308.2. More specific properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Antimicrobial and Antifungal Agents

Research indicates the synthesis of novel pyrazolo[3,4-d]pyrimidine derivatives, closely related to 4-Quinolin-2-yl-1,3-thiazol-2-amine hydrobromide, as potential antimicrobial agents. These compounds were synthesized and screened for their antibacterial and antifungal activity, demonstrating significant efficacy against various microbial strains (Holla, Mahalinga, Karthikeyan, Akberali, & Shetty, 2006).

Anticancer Agents

A study on benzo[d]thiazolyl-substituted 2-quinolone hybrids explored their synthesis, biological evaluation, and in-silico insights. These compounds were tested for cytotoxicity against cancer cell lines, with some showing significant anticancer activity. This indicates the potential use of quinoline-thiazole derivatives in cancer therapy (Bolakatti, Palkar, Katagi, Hampannavar, Karpoormath, Ninganagouda, & Badiger, 2020).

Chemical Synthesis and Characterization

Another study reported the synthesis of N-(Aryl)-5-((quinolin-8-yloxy)methyl)-1,3,4-oxa/Thiadiazol-2-amines and 4-Aryl-5-((quinolin-8-yloxy)methyl)-2H-1,2,4-triazole-3(4H)-thiones. This work highlights the versatility of quinoline derivatives in chemical synthesis, offering a platform for developing new compounds with potential biological activities (Saeed, Abbas, Ibrar, & Bolte, 2014).

Inhibition of Tyrosine Kinases

The design, synthesis, and evaluation of 2-methyl- and 2-amino-N-aryl-4,5-dihydrothiazolo[4,5-h]quinazolin-8-amines as inhibitors of cyclin-dependent kinases (CDKs) suggest the role of thiazole and quinoline derivatives in inhibiting key enzymes involved in cell cycle regulation. This research points to the therapeutic potential of such compounds in treating diseases driven by abnormal cell proliferation, such as cancer (McIntyre, McInnes, Griffiths, Barnett, Kontopidis, Slawin, Jackson, Thomas, Zheleva, Wang, Blake, Westwood, & Fischer, 2010).

Future Directions

The future directions for “4-Quinolin-2-yl-1,3-thiazol-2-amine;hydrobromide” could involve further exploration of its synthesis protocols, potential applications in pharmaceutical and agricultural industries, and detailed studies of its physical and chemical properties.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been reported to interact with their targets through various orientations, namely nitrogen orientation, sulfur orientation, and parallel orientation . The molecular electrostatic potential (MEP) surface of the thiazole ring plays a significant role in drug–target protein interaction .

Biochemical Pathways

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties may influence the bioavailability of the compound.

Result of Action

Thiazole derivatives have been reported to exhibit a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Action Environment

The physico-chemical properties of thiazole, such as its solubility in various solvents, may be influenced by environmental conditions .